Cas no 1251594-92-9 (N-(3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251594-92-9
• MF: C₂₁H₁₉ClN₄O₃S
• MW: 442.918562173843
• CID: 5919856
• PubChem ID: 49666205
• Update Time: 2025-10-30

N-(3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• AKOS021881888
• F3406-8585
• N-(3-chlorophenyl)-N-(3-methoxybenzyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• VU0625051-1
• 1251594-92-9
• N-(3-chlorophenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• N~6~-(3-chlorophenyl)-N~6~-(3-methoxybenzyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• Inchi： 1S/C21H19ClN4O3S/c1-15-23-24-21-10-9-20(14-25(15)21)30(27,28)26(18-7-4-6-17(22)12-18)13-16-5-3-8-19(11-16)29-2/h3-12,14H,13H2,1-2H3
• InChI Key： JLSRCLFNYRHVEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(CC1C=CC=C(C=1)OC)S(C1C=CC2=NN=C(C)N2C=1)(=O)=O

Computed Properties

• Exact Mass: 442.0866393g/mol
• Monoisotopic Mass: 442.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

Introduction to N-(3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo[4,3-a]pyridine-6-sulfonamide (CAS No. 1251594-92-9)

N-(3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo[4,3-a]pyridine-6-sulfonamide, identified by its CAS number 1251594-92-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a triazolo[4,3-a]pyridine core is particularly noteworthy, as this scaffold has been extensively studied for its role in modulating various biological pathways. The triazolopyridine moiety is known to exhibit potent pharmacological effects, making it a valuable component in the design of novel drug candidates.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as potential therapeutic agents. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The specific combination of substituents in N-(3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo[4,3-a]pyridine-6-sulfonamide enhances its pharmacological profile, making it a promising candidate for further investigation.

The 3-chlorophenyl and 3-methoxyphenyl groups are particularly significant as they introduce electronic and steric effects that can influence the compound's binding affinity to biological targets. These aromatic rings are often involved in hydrophobic interactions and π-stacking interactions with protein receptors, which are crucial for drug efficacy. The incorporation of these substituents into the triazolopyridine scaffold suggests that this compound may exhibit enhanced binding affinity to specific enzymes or receptors involved in disease pathways.

The sulfonamide group at the 6-position of the pyridine ring is another critical feature of this molecule. Sulfonamides are known to form stable hydrogen bonds with biological targets, which can enhance the compound's bioavailability and therapeutic efficacy. Additionally, the sulfonamide group can participate in metal coordination interactions, further expanding its potential applications in medicinal chemistry.

3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo[4,3-a]pyridine-6-sulfonamide represents a promising derivative that could offer novel therapeutic strategies for these conditions. 3-chlorophenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo[4,3-a]pyridine-6-sulfonamide involves multi-step organic transformations that highlight the synthetic capabilities of modern pharmaceutical chemistry. The process typically begins with the formation of the triazolopyridine core through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the chlorophenyl and methoxyphenyl groups, followed by sulfonamide formation at the 6-position. 3-chlorophenyl)-N-()methyl->)-m>)-m>)-m>)-m>)-m>)-m>)-m>)-m>)l>>l>>l>>l>>l>>l>>l>>l>>l>>l-triazozozozozozozozozozozol[4,